![molecular formula C5H7N3O2 B092249 2,4-Dimethyl-1,2,4-triazine-3,5-dione CAS No. 15677-10-8](/img/structure/B92249.png)
2,4-Dimethyl-1,2,4-triazine-3,5-dione
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Overview
Description
2,4-Dimethyl-1,2,4-triazine-3,5-dione (DMTD) is a heterocyclic compound that has been widely used in the field of organic chemistry. It is a white crystalline solid that is soluble in water and organic solvents. DMTD has a unique chemical structure that makes it a valuable compound for various applications.
Mechanism of Action
The mechanism of action of 2,4-Dimethyl-1,2,4-triazine-3,5-dione is not fully understood, but it is believed to act as an electrophile in chemical reactions. This compound can react with nucleophiles, such as amines and alcohols, to form adducts. It can also react with other electrophiles, such as alkyl halides, to form substituted triazines.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, to have antimicrobial activity against bacteria and fungi, and to have antioxidant properties. This compound has also been shown to have neuroprotective effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
2,4-Dimethyl-1,2,4-triazine-3,5-dione has several advantages for lab experiments, including its high solubility in water and organic solvents, its stability under various conditions, and its low toxicity. However, this compound can also be difficult to handle due to its sensitivity to moisture and its tendency to decompose at high temperatures.
Future Directions
There are several future directions for the study of 2,4-Dimethyl-1,2,4-triazine-3,5-dione. One area of research is the development of new synthetic methods for this compound and its derivatives. Another area of research is the investigation of the mechanism of action of this compound and its potential applications in various fields, such as medicine and agriculture. Additionally, the development of new applications for this compound, such as in the production of new materials and catalysts, is an area of interest for future research.
Conclusion
In conclusion, this compound is a valuable compound for various applications in scientific research. Its unique chemical structure and properties make it a versatile compound that can be used as a reagent, building block, and catalyst. This compound has also been shown to have various biochemical and physiological effects, including neuroprotective and antioxidant properties. There are several future directions for the study of this compound, including the development of new synthetic methods, investigation of its mechanism of action, and the development of new applications.
Synthesis Methods
2,4-Dimethyl-1,2,4-triazine-3,5-dione can be synthesized through various methods, including the reaction of cyanuric chloride with dimethylamine or the reaction of cyanuric acid with dimethylamine hydrochloride. The reaction between cyanuric acid and dimethylamine hydrochloride is the most common method used for the synthesis of this compound. The reaction takes place in the presence of a catalyst, such as triethylamine, and produces this compound as a white crystalline solid.
Scientific Research Applications
2,4-Dimethyl-1,2,4-triazine-3,5-dione has been extensively studied for its various applications in scientific research. It is a versatile compound that can be used as a reagent in organic synthesis, a building block for the synthesis of other compounds, and a catalyst in chemical reactions. This compound has also been used as a herbicide and a pesticide.
Properties
15677-10-8 | |
Molecular Formula |
C5H7N3O2 |
Molecular Weight |
141.13 g/mol |
IUPAC Name |
2,4-dimethyl-1,2,4-triazine-3,5-dione |
InChI |
InChI=1S/C5H7N3O2/c1-7-4(9)3-6-8(2)5(7)10/h3H,1-2H3 |
InChI Key |
IVFPHZYXZYQYNI-UHFFFAOYSA-N |
SMILES |
CN1C(=O)C=NN(C1=O)C |
Canonical SMILES |
CN1C(=O)C=NN(C1=O)C |
15677-10-8 | |
synonyms |
2,4-dimethyl-1,2,4-triazine-3,5-dione |
Origin of Product |
United States |
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